Cas no 106613-68-7 (Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-5-methyl-7-[2-(trifluoromethyl)phenyl]-, 1-methylethyl ester)

• Product Name: Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-5-methyl-7-[2-(trifluoromethyl)phenyl]-, 1-methylethyl ester
• CAS No: 106613-68-7
• MF: C₁₈H₁₈F₃N₃O₂
• MW: 365.349634647369
• CID: 196541
• PubChem ID: 3065084
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-5-methyl-7-[2-(trifluoromethyl)phenyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-5-methyl-7-[2-(trifluoromethyl)phenyl]-, 1-methylethyl ester
• propan-2-yl 5-methyl-7-[2-(trifluoromethyl)phenyl]-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
• DTXSID00910059
• Pyrazolo(1,5-a)pyrimidine-6-carboxylic acid, 4,7-dihydro-5-methyl-7-(2-(trifluoromethyl)phenyl)-, 1-methylethyl ester
• SCHEMBL10470358
• 6-Isopropoxycarbonyl-5-methyl-7-(2-trifluoromethylphenyl)-4,7-dihydropyrazolo(1,5-a)pyrimidine
• 106613-68-7
• SLIBZXXCKSROHZ-UHFFFAOYSA-N

• Inchi： 1S/C18H18F3N3O2/c1-10(2)26-17(25)15-11(3)23-14-8-9-22-24(14)16(15)12-6-4-5-7-13(12)18(19,20)21/h4-10,16,23H,1-3H3
• InChI Key： LECLBIWUKZTKQA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C(=O)OC(C)C)=C(C)NC2=CC=NN12)(F)F

Computed Properties

• Exact Mass: 365.13524
• Monoisotopic Mass: 365.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 53.93